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Compound of Interest

Methyl 5-formyl-2,4-
Compound Name:

dimethoxybenzoate
Cat. No.: B13620781

Get Quote

\ J

CAS Registry Number: 39503-63-4

Executive Summary

Methyl 5-formyl-2,4-dimethoxybenzoate (CAS 39503-63-4) is a highly functionalized
aromatic building block critical to the synthesis of complex polyphenolic drugs, resorcylic acid
lactones (RALS), and supramolecular scaffolds such as cavitands. Its structural uniqueness lies
in the specific substitution pattern: an electron-rich resorcinol core protected as methyl ethers,
with an ortho-ester and a meta-aldehyde functionality. This "push-pull" electronic arrangement
makes it a versatile electrophile for Knoevenagel condensations and a nucleophile precursor in
macrocyclization reactions.

This guide provides a rigorous technical analysis of its physicochemical properties, validated
synthesis protocols, and applications in modern drug discovery.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The compound is characterized by a benzoic ester core with two methoxy groups at positions 2
and 4, and a formyl group (aldehyde) at position 5.

Table 1: Technical Specifications

Property Data

CAS Number 39503-63-4

IUPAC Name Methyl 5-formyl-2,4-dimethoxybenzoate

Molecular Formula C11H1205

Molecular Weight 224.21 g/mol

Appearance White to off-white crystalline solid

Melting Point 167-173 °C

Solubility Soluble in. DCM, DMSO, DMF, Ethyl Acetate;
Insoluble in water

InChl Key IKCNYZWAQPBKIS-UHFFFAOY SA-N

SMILES COC1=CC(=C(C=C1C=0)0C)C(=0)0C

Synthesis & Reaction Pathways[7][8][9][10][11][12]

The synthesis of Methyl 5-formyl-2,4-dimethoxybenzoate requires precise regiocontrol to
install the formyl group at the C5 position. The electron-donating methoxy groups at C2 and C4
activate the ring, but also create steric crowding.

Validated Synthesis Protocol: Rieche Formylation

The most robust method for synthesizing this compound is Rieche Formylation using
dichloromethyl methyl ether and a Lewis acid (Titanium(lV) chloride). This method is superior to
Vilsmeier-Haack for this specific substrate due to higher yields and cleaner reaction profiles.

Reaction Scheme

o Starting Material: Methyl 2,4-dimethoxybenzoate.
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» Reagents: Dichloromethyl methyl ether (DCME), TiCla (Titanium tetrachloride).

e Solvent: Anhydrous Dichloromethane (DCM).[1]

Step-by-Step Methodology

e Preparation: Flame-dry a 500 mL round-bottom flask and purge with argon. Add Methyl 2,4-
dimethoxybenzoate (10.0 g, 51 mmol) and dissolve in anhydrous DCM (200 mL).

o Catalyst Addition: Cool the solution to O °C using an ice bath. Add TiClas (11.2 mL, 102 mmol,
2.0 eq) dropwise via syringe over 15 minutes. The solution will darken (deep red/brown
complex formation).

o Formylation: Add Dichloromethyl methyl ether (6.9 mL, 76 mmol, 1.5 eq) dropwise over 10
minutes, maintaining the temperature below 5 °C.

e Reaction: Stir at 0 °C for 2 hours, then allow the mixture to warm to room temperature and
stir for an additional 12—16 hours. Monitor by TLC (30% EtOAc/Hexanes).

e Quench: Pour the reaction mixture slowly into ice-cold 1M HCI (300 mL) with vigorous
stirring. Caution: Exothermic hydrolysis.

o Extraction: Separate the organic layer.[1] Extract the aqueous layer with DCM (2 x 100 mL).

 Purification: Wash combined organics with brine, dry over MgSQOa4, and concentrate in vacuo.
Recrystallize the crude solid from Acetonitrile or Ethyl Acetate/Hexanes to yield the product
as white needles.

Yield Expectation: 85—-92%.

Pathway Visualization

The following diagram illustrates the complete synthetic workflow from the commodity chemical
2,4-dihydroxybenzoic acid.

MeOH, H2S04
Reflux (Esterification)

2,4-Dihydroxybenzoic Acid

Me2S04, K2CO3 TiCl4, CI2CHOMe Methyl 5-formyl-2,4-
Methyl 2,4-dihydroxybenzoate MMML» Methyl 2,4-dimethoxybenzoate w—» dimethoxybenzoate
(CAS 39503-63-4)
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Figure 1: Step-wise synthesis pathway from 2,4-dihydroxybenzoic acid to the target aldehyde
via Rieche formylation.

Analytical Characterization (Self-Validation)

To ensure the integrity of the synthesized compound, compare experimental data against these
standard spectral markers.

*H NMR (400 MHz, DMSO-ds)

e 010.16 (s, 1H): Formyl proton (-CHO). Distinctive singlet, confirms oxidation state.

0 8.11 (s, 1H): Aromatic proton at C6. Deshielded by the adjacent ester and aldehyde
electron-withdrawing groups.

0 6.79 (s, 1H): Aromatic proton at C3. Shielded by the two flanking methoxy groups.

0 4.02 (s, 3H): Methoxy group (-OCHs).

0 3.97 (s, 3H): Methoxy group (-OCHs).

0 3.81 (s, 3H): Ester methyl group (-COOCHSs).

13C NMR (101 MHz, DMSO-de)
Carbonyls: 6 186.9 (Aldehyde), 165.7 (Ester).

Aromatic C-O: & 165.6, 165.4 (C2, C4).

Aromatic CH: 8 132.5 (C6), 96.6 (C3).

Quaternary C: 6 116.9 (C1), 113.1 (C5).

Applications in Drug Discovery & Material Science
Supramolecular Scaffolds (Cavitands)
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Methyl 5-formyl-2,4-dimethoxybenzoate is a "MAMBA" monomer (Methyl 4-Alkoxy-5-formyl-
2-MethoxyBenzoic Acid derivative). It is used to construct resorcinarene-based deep cavitands.
The aldehyde and ester functionalities allow for the sequential formation of imine bridges or
wall-forming reactions that create hydrophobic pockets capable of binding guest molecules in
agueous environments.

Resorcylic Acid Lactones (RALS)

The compound serves as a core intermediate for the synthesis of RAL analogs (e.g., radicicol,
zearalenone). The C5-formyl group acts as a handle for chain extension via Wittig or Horner-
Wadsworth-Emmons reactions, essential for building the macrocyclic ring found in Hsp90
inhibitors.

Safety & Handling Protocols

Signal Word:WARNING GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage Conditions:

o Store under inert atmosphere (Argon/Nitrogen).

o Keep container tightly closed in a dry, well-ventilated place.

o Temperature: 2—8 °C (Refrigerate) recommended to prevent oxidation of the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [Technical Monograph: Methyl 5-formyl-2,4-
dimethoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13620781/docs#technical-monograph-methyl-5-
formyl-2-4-dimethoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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